4-Hydroxymethylambrisentan-d5
Description
4-Hydroxymethylambrisentan-d5 is a deuterated isotopologue of 4-hydroxymethylambrisentan, a key metabolite of ambrisentan—a selective endothelin type A (ETA) receptor antagonist used to treat pulmonary arterial hypertension (PAH). The deuterium substitution at five positions (denoted by "-d5") enhances its utility as an internal standard in liquid chromatography–tandem mass spectrometry (LC-MS/MS) for pharmacokinetic studies, improving analytical precision by minimizing isotopic interference. Structurally, it retains the core features of ambrisentan, including a sulfonamide moiety and hydroxymethyl group, but with deuterium atoms replacing hydrogen at specific sites (e.g., methyl or aromatic positions).
Properties
Molecular Formula |
C22H17D5N2O5 |
|---|---|
Molecular Weight |
399.45 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Tables
Pharmacokinetic Parameters (Hypothetical Data*)
| Parameter | This compound | Ambrisentan | Bosentan |
|---|---|---|---|
| Half-life (h) | 15.2 | 14.8 | 5.4 |
| Protein Binding (%) | 99.1 | 98.9 | 98.0 |
| Clearance (mL/min) | 34.5 | 35.2 | 48.7 |
*Note: Data extrapolated from ambrisentan pharmacokinetics and deuterium isotope effects.
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